Cas no 25635-88-5 (5-Aminoimidazole Ribonucleotide)

• Product Name: 5-Aminoimidazole Ribonucleotide
• CAS No: 25635-88-5
• MF: C₈H₁₄N₃O₇P
• MW: 295.18642282486
• CID: 262158
• PubChem ID: 161500
• Update Time: 2025-04-19

5-Aminoimidazole Ribonucleotide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazol-5-amine,1-(5-O-phosphono-b-D-ribofuranosyl)-
• [5-(5-aminoimidazol-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• 1H-Imidazol-5-amine, 1-(5-O-phosphono-beta-D-ribofuranosyl)
• ((2R,3S,4R,5R)-5-(5-Amino-1H-imidazol-1-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate
• 5-aminoimidazole ribonucleotide
• 5-amino-1-(5-phospho-beta-D-ribosyl)imidazole
• CHEMBL1230914
• C03373
• [(2R,3S,4R,5R)-5-(5-aminoimidazol-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• 5-Amino-1-(5-phospho-D-ribosyl)imidazole
• 5-aminoimidazole ribotide
• DTXSID60948494
• NS00124299
• 5'-phosphoribosyl-5-aminoimidazole
• (2R,3R,4S,5R)-2-(5-Amino-1H-imidazol-1-yl)-tetrahydro-5-(phosphomethyl)furan-3,4-diol
• [5-(5-aminoimidazol-1-yl)-3,4-dihydroxy-oxolan-2-yl]methoxyphosphonic acid
• 1H-Imidazol-5-amine, 1-(5-O-phosphono-beta-D-ribofuranosyl)-
• 1-(5-Phospho-D-ribosyl)-5-aminoimidazole
• 25635-88-5
• Q2817103
• 5-Amino-1-ribofuranosylimidazole 5'-phosphate
• {[(2R,3S,4R,5R)-5-(5-amino-1H-imidazol-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}phosphonic acid
• CHEBI:138560
• PDACUKOKVHBVHJ-XVFCMESISA-N
• Aminoimidazole ribotide
• Imidazole-5-amino-1-beta-D-ribofuranosyl-5'-(dihydrogen phosphate)
• Aminoimidazole ribonucleotide
• 1-(5-O-phosphono-beta-D-ribofuranosyl)-1H-imidazol-5-amine
• 1-(5'-phosphoribosyl)-5-aminoimidazole
• 5-Amino-1-beta-D-ribofuranosyl-5'-(dihydrogen phosphate)-imidazole
• AIR (nucleotide)
• phosphoribosylaminoimidazole
• AIR
• 5-Aminoimidazole Ribonucleotide

• Inchi： 1S/C8H14N3O7P/c9-5-1-10-3-11(5)8-7(13)6(12)4(18-8)2-17-19(14,15)16/h1,3-4,6-8,12-13H,2,9H2,(H2,14,15,16)/t4-,6-,7-,8-/m1/s1
• InChI Key： PDACUKOKVHBVHJ-XVFCMESISA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC=C2N)O1)O)O

Computed Properties

• Exact Mass: 295.057
• Monoisotopic Mass: 295.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 160Ų

Experimental Properties

• Density: 2.16
• Boiling Point: 774°Cat760mmHg
• Flash Point: 421.9°C
• Refractive Index: 1.776
• PSA: 170.10000
• LogP: -1.22500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides